Cas no 860786-95-4 (1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)

1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline is a heterocyclic compound featuring a fused cycloheptane-quinoline core with methoxy substituents at the 1 and 4 positions. Its unique structure imparts stability and potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The compound's rigid polycyclic framework and electron-donating methoxy groups enhance its reactivity in electrophilic substitution and metal-catalyzed coupling reactions. Its solubility in common organic solvents facilitates handling in laboratory settings. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive quinoline derivatives, making it a valuable scaffold for drug discovery and material science applications.
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline structure
860786-95-4 structure
Product Name:1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
CAS No:860786-95-4
MF:C16H19NO2
MW:257.327564477921
MDL:MFCD04124586
CID:5015649
Update Time:2025-05-24

1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties

Names and Identifiers

    • Bionet2_001485
    • HMS1368E03
    • 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
    • MDL: MFCD04124586
    • Inchi: 1S/C16H19NO2/c1-18-14-8-9-15(19-2)16-12(14)10-11-6-4-3-5-7-13(11)17-16/h8-10H,3-7H2,1-2H3
    • InChI Key: MNOPJFWUWALKCM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2=C1C=C1C(CCCCC1)=N2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 297
  • XLogP3: 3.9
  • Topological Polar Surface Area: 31.4

1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299264-100 mg
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline; .
860786-95-4
100MG
€221.50 2022-06-11
Key Organics Ltd
12W-0805-1MG
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
860786-95-4 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
12W-0805-5MG
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
860786-95-4 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
12W-0805-10MG
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
860786-95-4 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
12W-0805-50MG
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
860786-95-4 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
12W-0805-100MG
1,4-dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
860786-95-4 >90%
100mg
£146.00 2025-02-09
abcr
AB299264-100mg
1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline; .
860786-95-4
100mg
€283.50 2025-04-16
Ambeed
A894239-1g
1,4-Dimethoxy-6H,7H,8H,9H,10H-cyclohepta[b]quinoline
860786-95-4 90%
1g
$350.0 2025-04-16

Additional information on 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline

Research Brief on 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS: 860786-95-4): Recent Advances and Applications

1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS: 860786-95-4) is a structurally unique quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive scaffold, particularly in the context of kinase inhibition and anticancer activity. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline exhibits selective inhibition against cyclin-dependent kinases (CDKs), specifically CDK2 and CDK9, with IC50 values in the low micromolar range. The compound's mechanism of action involves competitive binding to the ATP-binding site, as confirmed by X-ray crystallography. This finding positions it as a promising lead for the development of novel anticancer agents targeting cell cycle regulation.

Further investigations into the compound's pharmacokinetic properties, as reported in Bioorganic & Medicinal Chemistry Letters, revealed moderate metabolic stability in human liver microsomes (t1/2 = 45 min) and acceptable permeability in Caco-2 cell assays (Papp = 8.7 × 10^-6 cm/s). These characteristics suggest potential for oral bioavailability, though structural modifications may be required to optimize its drug-like properties. Notably, the dimethoxy groups at positions 1 and 4 appear to play a crucial role in maintaining the compound's stability while allowing for necessary interactions with biological targets.

Recent synthetic chemistry advancements have enabled more efficient production of 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline. A 2024 paper in Organic Process Research & Development described a novel three-step synthesis from commercially available 2,4-dimethoxyaniline, achieving an overall yield of 62% with improved purity (>99% by HPLC). This scalable route addresses previous challenges in the preparation of the cyclohepta[b]quinoline core, facilitating further biological evaluation and structure-activity relationship studies.

Emerging applications extend beyond oncology, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. The compound's ability to modulate α-synuclein aggregation, as demonstrated in ACS Chemical Neuroscience, opens new avenues for neurodegenerative disease research. However, these findings require validation in more complex biological systems before clinical potential can be assessed.

In conclusion, 1,4-Dimethoxy-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline represents a versatile scaffold with demonstrated biological activities across multiple therapeutic areas. While challenges remain in optimizing its pharmacological profile, recent studies underscore its value as both a chemical probe and potential therapeutic candidate. Future research directions should focus on structural optimization to improve selectivity and pharmacokinetic properties, as well as expansion into additional disease indications.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd